1-(2-Benzoyl-4-chlorophenyl)-3-phenylurea

• CAS No.: 25514-23-2
• Molecular Formula: C20H15ClN2O2
• Molecular Weight: 350.8 g/mol
• IUPAC Name: 1-(2-benzoyl-4-chlorophenyl)-3-phenylurea
• InChI: InChI=1S/C20H15ClN2O2/c21-15-11-12-18(23-20(25)22-16-9-5-2-6-10-16)17(13-15)19(24)14-7-3-1-4-8-14/h1-13H,(H2,22,23,25)
• InChI Key: OKYIKPYUCUWSDO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=C(C=CC(=C2)Cl)NC(=O)NC3=CC=CC=C3

Description

1-(2-Benzoyl-4-chlorophenyl)-3-phenylurea is a useful research compound. Its molecular formula is C20H15ClN2O2 and its molecular weight is 350.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 13.1 g (0.11 mole) of phenyl isocyanate and 23.17 g (0.1 mole) of 2-amino-5-chlorobenzophenone in 70 ml of methylene chloride was refluxed for 20 hr, and then evaporated to dryness under reduced pressure. The residue was recrystallized from ethanol to give 31.71 g (90%) of 1-(2-benzoyl-4-chlorophenyl)-3-phenylurea as colorless crystals: mp 145°-147°; 1H nmr (DMSO-d6) δ6.7-8.3 ppm (m, 13H), 9.43 ppm (d, J=7 Hz, 1H, exD2O) and 10.25 ppm (s, 1H, exD2O); 13C nmr (DMSO-d6) δ152.2 ppm (NHCO) and 195.5 ppm (C=O).